Journal Name:Modelling and Simulation in Materials Science and Engineering
Journal ISSN:0965-0393
IF:2.421
Journal Website:http://iopscience.iop.org/0965-0393/
Year of Origin:1992
Publisher:IOP Publishing Ltd.
Number of Articles Per Year:97
Publishing Cycle:Bimonthly
OA or Not:Not
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-01-17 , DOI:
10.3103/s1052618822090096
AbstractThe regularities of development of fatigue cracks under harmonic and operational loading processes in samples of low-alloy cast steel of a freight car bolster are compared.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2022-12-08 , DOI:
10.3103/s1052618822070093
AbstractA new numerical method is considered for studying the formation of the residual strain–stress state in pipes under plastic change of the diameters (expansion or contraction) followed by the elastic recoil. A tube section is nominally divided into 20 cylindrical layers of similar thickness. A finite increase in the inner diameter is forcibly given. Geometric changes have been found for each layer with calculation of the circumferential stress by an experimental stress diagram; then, the radial and axial stresses are calculated. Further, the expanded pipe is forcibly compressed in diameter by a predetermined value followed by calculation of the geometrical changes and stresses. The numerical experiment results converge with those obtained in real experiments.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-04-03 , DOI:
10.3103/s1052618823010077
AbstractThis article describes a method of calculation of forced oscillations of a compound cylindrical shell immersed into a liquid, excited jointly by discrete forces and a load distributed over the length. The system is comprised of cylindrical shells (compartments) connected by elastic rings.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-01-17 , DOI:
10.3103/s1052618822090102
AbstractBased on experiments, wear increase directly proportional to the test duration is shown, and the wear intensity has two phases, adaptation to the abrasive environment and subsequent stabilization. Increasing the rotation speed of the holder with the samples over 800–1000 min–1 does not affect the decrease in the testing duration. We show that the increase in the speed of prototype movement contributes to the increase in the wear intensity.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-01-10 , DOI:
10.3103/s1052618822080052
AbstractThe quality of vibration protection from two promising schemes of pneumatic suspension of a vibration protection platform is estimated; it is shown that an increase in the quality of vibration protection can be achieved using correcting devices based on hydromounts.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-06-21 , DOI:
10.3103/s1052618823030123
AbstractThis article discusses the so-called gear train with adapted properties. Such gear trains are used to increase the load capacity of gear coupling by decreasing the maximum contact stresses by means of an increase in teeth contact compliance operating under skewed conditions. An approach has been proposed, including an analytical solution to the problem on its basis, and the equations for determination of the maximum contact stresses of gear teeth with annular grooves have been obtained. The decrease in the contact stresses of teeth with adapted properties upon skewing has been estimated and compared with those of regular teeth.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-06-21 , DOI:
10.3103/s1052618823030111
AbstractApproaches to the development, evaluation of efficiency and expediency of control, problem statements, and their mathematical models to make it possible to solve the problem of synthesis of adaptive programs of safety control of the technical state of a complex technical system are presented.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-06-21 , DOI:
10.3103/s1052618823030135
AbstractThis article discusses the possibility to produce hybrid workpieces from aluminum alloys AMg2, AMg5, and AMg6 using combined upsetting deformation with a surface shear (torsional upsetting). The finite element simulation of shape formation using the QForm 10.1.5 software has been applied. The obtained rheological models of deformed materials and the specially developed friction.sliding_velocity subroutine have allowed us to obtain simulation results agreeing well with the experimental data. Metallographic studies have confirmed the high joining quality of workpieces in the contact area.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-04-19 , DOI:
10.3103/s1052618823020115
AbstractAccording to the estimation of experts, the number of breakdowns and accidents, as well as wear of parts of standard equipment, is 3–5 times (in some cases 8–10 times) greater during operation at low temperatures than under temperate climate conditions. Therefore, enhancing the quality of surfaces of various machines and mechanisms operating in the Arctic is relevant. This article suggests a method of combined processing that allows one to increase hardness, reduce roughness, obtain optimal residual stresses, and create regular surface microrelief to keep the lubricant on the surface. However, these properties must be maintained at temperatures down to –50°C. The effect of low temperatures on the surface layer of details after combined processing is studied. This work is useful for experts engaged in the design of machines for operation in the Arctic.
Modelling and Simulation in Materials Science and Engineering ( IF 2.421 ) Pub Date: 2023-06-21 , DOI:
10.3103/s1052618823030020
AbstractIn this paper, we propose a new sensor error anticipation method applied to switched systems. Once a small performance degradation is detected, the concerned sensor is identified before getting errors. Hybrid bond graph is employed to model the system by taking into account the continuous and discrete parts of the switching system. After modeling, observers are used to estimate the system’s parameters, and their outputs serve as inputs for the control charts, which aim to detect abnormal fluctuations and warn about sensor degradation. The proposed approach improves the system reliability and avoid errors that can causes delays in industrial production systems.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术3区 | MATERIALS SCIENCE, MULTIDISCIPLINARY 材料科学:综合4区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.60 | 59 | Science Citation Index Science Citation Index Expanded | Not |
Submission Guidelines
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